9-ethyl-3-(2-fluorobenzyl)-1-methyl-6,7,8,9-tetrahydropyrimido[2,1-f]purine-2,4(1H,3H)-dione

• IUPAC Name: 9-ethyl-3-[(2-fluorophenyl)methyl]-1-methyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione
• InChI: InChI=1S/C18H20FN5O2/c1-3-22-9-6-10-23-14-15(20-17(22)23)21(2)18(26)24(16(14)25)11-12-7-4-5-8-13(12)19/h4-5,7-8H,3,6,9-11H2,1-2H3
• InChI Key: FUFSZOJLKKVJQK-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCCN2C1=NC3=C2C(=O)N(C(=O)N3C)CC4=CC=CC=C4F
• Molecular Formula: C18H20FN5O2
• Molecular Weight: 357.4 g/mol

Description

Purine derivatives have been extensively studied for their diverse biological activities and potential therapeutic applications. The compound falls within this category, with interests in its synthesis, structure, and properties.

Synthesis Analysis

The synthesis of purine derivatives often involves multi-step processes, including cyclization reactions and selective functionalization. A study on the synthesis of purine derivatives highlights a methodological framework that could be applied to the compound of interest, focusing on achieving structural specificity through controlled reactions (Kelley & McLean, 1986).

Molecular Structure Analysis

The molecular structure of purine derivatives, including hydrogen bonding and crystal packing, can be elucidated through X-ray diffraction studies. Research on the crystal structure of a purine-pyrimidine hydrogen-bonded complex provides insights into the planar complex formation and hydrogen bonding patterns that could be relevant for understanding the molecular structure of the subject compound (Sobell, 1966).

Chemical Reactions and Properties

Purine derivatives undergo a variety of chemical reactions, including alkylation, cyclization, and substitution, which define their chemical properties. A study on purine synthesis and reaction pathways highlights these aspects and may offer a foundation for understanding the reactions and chemical properties of the specific compound (Kelley et al., 1986).

Physical Properties Analysis

The physical properties of purine derivatives, such as solubility, melting point, and crystallinity, can be influenced by their molecular structure and substituents. While specific studies on the physical properties of "9-ethyl-3-(2-fluorobenzyl)-1-methyl-6,7,8,9-tetrahydropyrimido[2,1-f]purine-2,4(1H,3H)-dione" were not found, related research on purine derivatives provides a basis for predicting these properties based on structural analogies.

Chemical Properties Analysis

The chemical properties of purine derivatives, including reactivity, stability, and interactions with biological molecules, are critical for their potential applications. Insights into these properties can be gained from studies on related compounds, examining their interactions with enzymes, receptors, and other targets, as well as their pharmacological activities (Koch et al., 2013).